Cas no 2547-66-2 (1,3,5-Tribenzylhexahydro-1,3,5-triazine)

• Product Name: 1,3,5-Tribenzylhexahydro-1,3,5-triazine
• CAS No: 2547-66-2
• MF: C₂₄H₂₇N₃
• MW: 357.491285562515
• MDL: MFCD00014599
• CID: 84386
• PubChem ID: 24860495
• Update Time: 2025-04-18

1,3,5-Tribenzylhexahydro-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Tribenzyl-1,3,5-triazinane
• 1,3,5-Tribenzylhexahydro-1,3,5-triazine
• 1,3,5-(N-benzyl)-1,3,5-hexahydrotriazine
• 1,3,5-tribenzyl-1,3,5-triazacyclohexane
• 1,3,5-tribenzylhexahydro-1,3,5-trizaine
• 1,3,5-tribenzylhexahydro-s-triazine
• 1,3,5-tribenzylhexahydrotriazine
• 1,3,5-trisbenzyl-1,3,5-triazaperhydroine
• 1,3,5-trisbenzylhexahydro-s-triazine
• 1,3,5-Triazine, hexahydro-1,3,5-tris(phenylmethyl)-
• AK116289
• NSC169717
• VWVZIRPJPFJGFE-UHFFFAOYSA-N
• STK525050
• SBB057075
• BBL027810
• 2075AB
• 1,3,5-tribenzyl-[1,3,5]triazinane
• FCH2711707
• MC
• C24H27N3
• EINECS 219-831-7
• Hexahydro-1,3,5-tris(phenylmethyl)-1,3,5-triazine
• SY066672
• NSC-169717
• J-016010
• AM10017
• NS00027898
• AKOS005458915
• A853632
• CS-0156276
• DS-4554
• 1,3,5-Tribenzylhexahydro-1,3,5-triazine, 98%
• UNII-NB44XJH3W2
• 2547-66-2
• NSC 169717
• NB44XJH3W2
• D70966
• DTXSID80180157
• SCHEMBL1639911
• FT-0742183
• MFCD00014599

• MDL： MFCD00014599
• Inchi： 1S/C24H27N3/c1-4-10-22(11-5-1)16-25-19-26(17-23-12-6-2-7-13-23)21-27(20-25)18-24-14-8-3-9-15-24/h1-15H,16-21H2
• InChI Key： VWVZIRPJPFJGFE-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)CN(CC2C=CC=CC=2)CN(CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 357.22000
• Monoisotopic Mass: 357.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.9
• Topological Polar Surface Area: 9.7

Experimental Properties

• Color/Form: White powder
• Density: 113
• Melting Point: 49-51 °C (lit.)
• Boiling Point: 100 °C/0.005 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: 1.6270 (estimate)
• PSA: 9.72000
• LogP: 4.19280
• Solubility: Insoluble

1,3,5-Tribenzylhexahydro-1,3,5-triazine Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines